(3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: (3-bromophenyl)-(3-thiophen-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C15H14BrNOS/c16-13-4-1-3-11(9-13)15(18)17-7-6-12(10-17)14-5-2-8-19-14/h1-5,8-9,12H,6-7,10H2
• InChI Key: GJLNCEUUKFDMCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CS2)C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C15H14BrNOS
• Molecular Weight: 336.2 g/mol

Description

This compound contains a bromophenyl group, a thiophenyl group, and a pyrrolidinyl group, all attached to a methanone (a type of ketone) central structure. The bromophenyl group is a phenyl ring with a bromine atom attached, the thiophenyl group is a five-membered aromatic ring containing four carbon atoms and a sulfur atom, and the pyrrolidinyl group is a five-membered ring containing four carbon atoms and a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the methanone central structure. The bromophenyl and thiophenyl groups are likely to be planar due to the presence of conjugated pi systems, while the pyrrolidinyl group is likely to adopt a puckered conformation due to the presence of the nitrogen atom.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the bromine atom, the sulfur atom in the thiophenyl group, and the nitrogen atom in the pyrrolidinyl group. These atoms are all capable of acting as nucleophiles or electrophiles, depending on the conditions, and could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the bromine, sulfur, and nitrogen atoms, as well as the aromatic rings and the ketone group. These features could affect its solubility, melting point, boiling point, and other physical and chemical properties.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives (of which our compound is one) for their antiviral potential. .
• .

Anti-Inflammatory Properties

• Some indole derivatives exhibit anti-inflammatory and analgesic activities. .

Mechanism of Action

Target of action

The compound “(3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone” contains a pyrrolidine ring and a thiophene ring. Pyrrolidine derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . Thiophene derivatives also have a wide range of biological activities .

Biochemical pathways

Many pyrrolidine and thiophene derivatives are involved in a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Many pyrrolidine and thiophene derivatives are known to have good bioavailability due to their ability to form stable non-covalent interactions with biological molecules .

Result of action

Many pyrrolidine and thiophene derivatives have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. These might include avoiding dust formation, avoiding inhalation or skin contact, and using personal protective equipment.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, its reactivity, and its interactions with other substances. It could potentially be used in the development of new materials, as a building block in synthetic chemistry, or as a drug or drug precursor, among other possibilities.